Cas no 1219844-63-9 (2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide
• CAS No: 1219844-63-9
• MF: C₁₅H₁₆FNO₃
• MW: 277.29084777832
• CID: 6503794
• Update Time: 2025-07-19

2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide
• 2-(2-fluorophenoxy)-N-[1-(furan-2-yl)propan-2-yl]acetamide

• Inchi： 1S/C15H16FNO3/c1-11(9-12-5-4-8-19-12)17-15(18)10-20-14-7-3-2-6-13(14)16/h2-8,11H,9-10H2,1H3,(H,17,18)
• InChI Key： JGBGAVGOCBLQEC-UHFFFAOYSA-N
• SMILES： C(NC(C)CC1=CC=CO1)(=O)COC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide

Introduction to 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide (CAS No. 1219844-63-9)

2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide, with the CAS number 1219844-63-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a fluorophenoxyl group and a furan-2-yl substituent, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The structural characteristics of this compound make it a promising candidate for further investigation in various therapeutic areas. The presence of a fluorine atom in the aromatic ring enhances its metabolic stability and binding affinity, which are crucial factors in the design of effective pharmaceuticals. Additionally, the furan moiety contributes to the molecule's overall bioactivity and selectivity.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as furans and phenoxy groups, due to their diverse biological activities. Research has shown that these structural motifs can interact with biological targets in unique ways, leading to the discovery of new therapeutic agents. The compound 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide is no exception and has been studied for its potential pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

Evaluation of the pharmacological properties of 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide has revealed promising results in preclinical studies. The compound demonstrates inhibitory activity against several enzymes and receptors involved in critical biological pathways. Notably, its interaction with target proteins suggests potential therapeutic benefits in areas such as inflammation, pain management, and neurodegenerative diseases.

The role of computational chemistry in understanding the molecular interactions of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify key interaction sites between the molecule and its biological targets. These insights have guided further optimization efforts aimed at improving potency and selectivity.

In conclusion, 2-(2-fluorophenoxy)-N-1-(furan-2-yl)propan-2-ylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug development.